N-(5-chloro-2-methoxyphenyl)-N-(methylsulfonyl)alanine
Description
N-(5-chloro-2-methoxyphenyl)-N-(methylsulfonyl)alanine, also known as CMMA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of amino acid derivatives and has been found to exhibit various biochemical and physiological effects.
Scientific Research Applications
Synthesis and Biological Activity
Research into similar compounds has explored their synthesis and potential biological activities. For example, studies on the synthesis of sulfonyl amino acyl hydroxamates and their role as bacterial collagenase inhibitors indicate the potential for related compounds to serve as inhibitors for specific enzymes involved in the degradation of extracellular matrix Clare, Scozzafava, & Supuran, 2001. This suggests that N-(5-chloro-2-methoxyphenyl)-N-(methylsulfonyl)alanine could have potential applications in inhibiting specific proteinases or enzymes in various biological contexts, pending further research.
Environmental Considerations
Some studies have focused on the environmental fate and transport of structurally related chloroacetamide herbicides, providing insights into how compounds like N-(5-chloro-2-methoxyphenyl)-N-(methylsulfonyl)alanine might behave in environmental settings. For instance, the study of chlorsulfuron transport through soil columns sheds light on the mobility of sulfonylurea herbicides in agricultural soils Veeh, Inskeep, Roe, & Ferguson, 1994. This knowledge is vital for understanding the environmental impact of such compounds, including potential applications in agriculture and their implications for soil and water quality.
Methodological Advances
Research into similar sulfonyl-containing compounds has also led to methodological advances in synthesis and characterization. For example, the development of novel sulfonated thin-film composite nanofiltration membranes highlights the application of sulfonylated compounds in improving water treatment technologies Liu, Zhang, Zhou, Ren, Geng, Luan, & Wang, 2012. These membranes exhibit increased water flux and enhanced dye rejection capabilities, suggesting potential applications of N-(5-chloro-2-methoxyphenyl)-N-(methylsulfonyl)alanine in the development of advanced materials for environmental remediation and water purification.
properties
IUPAC Name |
2-(5-chloro-2-methoxy-N-methylsulfonylanilino)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO5S/c1-7(11(14)15)13(19(3,16)17)9-6-8(12)4-5-10(9)18-2/h4-7H,1-3H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJRHBYIPMKFRIW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)N(C1=C(C=CC(=C1)Cl)OC)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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